Cas no 1249342-68-4 (1-(bromomethyl)-1-cyclobutoxy-3-methylcyclohexane)

• Product Name: 1-(bromomethyl)-1-cyclobutoxy-3-methylcyclohexane
• CAS No: 1249342-68-4
• MF: C₁₂H₂₁BrO
• MW: 261.198543310165
• CID: 5901514
• PubChem ID: 62383492
• Update Time: 2025-06-14

1-(bromomethyl)-1-cyclobutoxy-3-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-(bromomethyl)-1-(cyclobutyloxy)-3-methyl-
• 1-(Bromomethyl)-1-cyclobutoxy-3-methylcyclohexane
• EN300-1134006
• 1249342-68-4
• CS-0283169
• AKOS011670204
• 1-(bromomethyl)-1-cyclobutoxy-3-methylcyclohexane

• Inchi： 1S/C12H21BrO/c1-10-4-3-7-12(8-10,9-13)14-11-5-2-6-11/h10-11H,2-9H2,1H3
• InChI Key： OUIQLFXAXCBLAW-UHFFFAOYSA-N
• SMILES： C1(CBr)(OC2CCC2)CCCC(C)C1

Computed Properties

• Exact Mass: 260.07758g/mol
• Monoisotopic Mass: 260.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 295.1±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-cyclobutoxy-3-methylcyclohexane

Comprehensive Overview of 1-(Bromomethyl)-1-cyclobutoxy-3-methylcyclohexane (CAS No. 1249342-68-4)

1-(Bromomethyl)-1-cyclobutoxy-3-methylcyclohexane (CAS No. 1249342-68-4) is a specialized organic compound with a unique molecular structure, combining a cyclobutoxy group and a bromomethyl substituent on a methylcyclohexane backbone. This compound has garnered attention in pharmaceutical and material science research due to its potential as a versatile intermediate. Its structural complexity allows for applications in drug discovery, polymer chemistry, and catalysis, aligning with current trends in sustainable and high-performance material development.

The synthesis of 1-(Bromomethyl)-1-cyclobutoxy-3-methylcyclohexane involves precise organic transformations, including cyclobutylation and bromination steps. Researchers are particularly interested in its reactivity, as the bromomethyl group offers a handle for further functionalization, making it valuable for click chemistry and cross-coupling reactions. These properties are critical in modern medicinal chemistry, where modular synthesis is a key focus.

In the context of green chemistry, this compound is being explored for its potential in biodegradable polymers and eco-friendly catalysts. With growing interest in sustainable synthesis, 1249342-68-4 is often discussed alongside renewable feedstocks and low-toxicity reagents. Its stability under various conditions also makes it a candidate for high-temperature applications, a hot topic in advanced material engineering.

From a commercial perspective, 1-(Bromomethyl)-1-cyclobutoxy-3-methylcyclohexane is supplied by specialized chemical manufacturers with strict quality control. Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry ensure its purity, which is crucial for R&D laboratories and industrial-scale production. The compound’s storage conditions and handling protocols are frequently searched topics, reflecting user concerns about chemical safety and stability.

Recent publications highlight its role in heterocyclic chemistry, particularly in constructing spirocyclic frameworks—a trending area in drug design. Its cyclobutane moiety is also studied for photochemical applications, tying into the broader interest in light-responsive materials. As AI-driven drug discovery gains traction, databases often index 1249342-68-4 for its scaffold diversity, addressing the demand for novel chemical entities.

In summary, 1-(Bromomethyl)-1-cyclobutoxy-3-methylcyclohexane (CAS No. 1249342-68-4) bridges multiple disciplines, from pharmaceuticals to materials science. Its adaptability to modern synthetic challenges ensures continued relevance, while its alignment with sustainability goals positions it as a compound of future interest. For researchers, understanding its structure-activity relationships and industrial scalability remains a priority.